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Compound of Interest

Compound Name: 2-Hydroxybenzohydrazide

Cat. No.: B147611 Get Quote

An In-depth Review of the Chemical Structure, Properties, Synthesis, and Biological Activities

of a Promising Therapeutic Scaffold.

Introduction
2-Hydroxybenzohydrazide, a salicylic acid derivative, has emerged as a molecule of

significant interest in the fields of medicinal chemistry and drug development. Its versatile

chemical structure, incorporating both a hydroxyl group and a hydrazide moiety, allows for a

diverse range of chemical modifications and biological interactions. This technical guide

provides a comprehensive overview of 2-hydroxybenzohydrazide, detailing its chemical and

physical properties, synthesis methodologies, and its multifaceted biological activities, including

anti-inflammatory, analgesic, antipyretic, and antibacterial effects. This document is intended to

serve as a valuable resource for researchers, scientists, and drug development professionals

engaged in the exploration of novel therapeutic agents.

Chemical Structure and Properties
2-Hydroxybenzohydrazide (IUPAC Name: 2-hydroxybenzohydrazide), also known as salicyl

hydrazide, is an organic compound with the chemical formula C₇H₈N₂O₂.[1][2] Its structure is

characterized by a benzene ring substituted with a hydroxyl group (-OH) and a hydrazide group

(-CONHNH₂) at positions 2 and 1, respectively.

Chemical Structure:
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Figure 1: Chemical structure of 2-Hydroxybenzohydrazide.

Physicochemical Properties
A summary of the key physicochemical properties of 2-hydroxybenzohydrazide is presented

in Table 1.

Property Value References

Molecular Formula C₇H₈N₂O₂ [1][2]

Molecular Weight 152.15 g/mol

CAS Number 936-02-7 [1][2]

Appearance
White to light pink crystalline

powder

Melting Point 147-150 °C [2]

Boiling Point 274.61 °C at 760 mmHg [2]

Solubility Soluble in ethanol

Spectroscopic Data
The structural identity of 2-hydroxybenzohydrazide is confirmed by various spectroscopic

techniques. Key spectral data are summarized in Table 2.

Spectroscopic Data Values

FT-IR (KBr, cm⁻¹)

3319 & 3266 (-NH₂), 3266 (-OH phenolic), 1645

(C=O amide), 1590 (C=C aromatic), 1532 (-NH),

1354 (C-N)

¹H-NMR (400 MHz, DMSO-d₆, ppm)
11.90 (s, 1H, -OH), 8.29 (s, 1H, -NH), 7.90-6.50

(m, 4H, aromatic)

UV-Vis (Ethanol, nm) 210, 236, 300
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Synthesis of 2-Hydroxybenzohydrazide
The primary synthetic route to 2-hydroxybenzohydrazide involves the reaction of a salicylic

acid ester, typically methyl salicylate (found in wintergreen oil), with hydrazine hydrate.[3] This

nucleophilic acyl substitution reaction is often carried out under reflux in a suitable solvent like

ethanol. More recently, microwave-assisted synthesis has been employed as a green and

efficient alternative, significantly reducing reaction times.[4]

Experimental Protocol: Microwave-Assisted Synthesis
This protocol describes a rapid and environmentally friendly method for the synthesis of 2-
hydroxybenzohydrazide.

Materials:

Methyl salicylate

Hydrazine hydrate (80%)

Ethanol

Microwave reactor

Round bottom flask

Magnetic stirrer

Beaker

Buchner funnel and filter paper

Thin Layer Chromatography (TLC) plates (silica gel)

Distilled water

Procedure:

In a round bottom flask, combine methyl salicylate and an excess of hydrazine hydrate.
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Place the flask in a microwave reactor and irradiate at a power of 160-320 Watts for 2-8

minutes.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

Add cold distilled water to the mixture to precipitate the product.

Collect the white crystalline solid by vacuum filtration using a Buchner funnel.

Wash the crystals with cold distilled water to remove any unreacted hydrazine hydrate.

Recrystallize the crude product from hot ethanol to obtain pure 2-hydroxybenzohydrazide.

Dry the purified crystals in a desiccator.

Characterization:

Determine the melting point of the purified product.

Confirm the structure using FT-IR and ¹H-NMR spectroscopy.
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Microwave Irradiation (160-320W, 2-8 min)

Hydrazine Hydrate

Precipitation with Water Filtration Recrystallization (Ethanol) 2-Hydroxybenzohydrazide

Click to download full resolution via product page

Figure 2: Experimental workflow for the synthesis of 2-Hydroxybenzohydrazide.

Biological Activities and Mechanisms of Action
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2-Hydroxybenzohydrazide and its derivatives have been shown to possess a wide range of

biological activities, making them attractive scaffolds for drug discovery.

Anti-inflammatory and Analgesic Activity
2-Hydroxybenzohydrazide has demonstrated significant anti-inflammatory, analgesic (pain-

relieving), and antipyretic (fever-reducing) properties. Its mechanism of action is believed to

involve the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2. These enzymes

are key to the biosynthesis of prostaglandins, which are lipid compounds that mediate

inflammation, pain, and fever. By inhibiting COX enzymes, 2-hydroxybenzohydrazide reduces

the production of prostaglandins, thereby alleviating these symptoms.

Furthermore, studies suggest an involvement of the opioidergic system in its analgesic effects.

This indicates that 2-hydroxybenzohydrazide may also exert its pain-relieving effects by

interacting with opioid receptors in the central nervous system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Enoyl-acyl carrier protein reductase - Wikipedia [en.wikipedia.org]

2. benchchem.com [benchchem.com]

3. An elucidation of the arachidonic acid cascade. Discovery of prostaglandins, thromboxane
and leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]

4. bio.libretexts.org [bio.libretexts.org]

To cite this document: BenchChem. [2-Hydroxybenzohydrazide: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147611#2-hydroxybenzohydrazide-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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